Cas no 89079-61-8 (5-Pyrimidinecarbonitrile, 2-(methylthio)-4-phenyl-)
89079-61-8 structure
Product Name:5-Pyrimidinecarbonitrile, 2-(methylthio)-4-phenyl-
CAS No:89079-61-8
MF:C12H9N3S
MW:227.284960508347
CID:613210
PubChem ID:13114187
Update Time:2025-04-19
5-Pyrimidinecarbonitrile, 2-(methylthio)-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarbonitrile, 2-(methylthio)-4-phenyl-
- 2-methylsulfanyl-4-phenylpyrimidine-5-carbonitrile
- 89079-61-8
- SCHEMBL9438517
- DTXSID70518925
- 2-(Methylsulfanyl)-4-phenylpyrimidine-5-carbonitrile
- 2-(Methylthio)-4-phenylpyrimidine-5-carbonitrile
- phenyl-2-(methylthio)-pyrimidine-5-carbonitrile
-
- Inchi: 1S/C12H9N3S/c1-16-12-14-8-10(7-13)11(15-12)9-5-3-2-4-6-9/h2-6,8H,1H3
- InChI Key: KGHUHRQINPEYLE-UHFFFAOYSA-N
- SMILES: S(C)C1=NC=C(C#N)C(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 227.05171847g/mol
- Monoisotopic Mass: 227.05171847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 74.9Ų
5-Pyrimidinecarbonitrile, 2-(methylthio)-4-phenyl- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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